Cas no 2034547-36-7 (N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-phenoxyacetamide)

• Product Name: N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-phenoxyacetamide
• CAS No: 2034547-36-7
• MF: C₁₉H₁₉NO₃S
• MW: 341.424063920975
• CID: 5379629
• Update Time: 2025-10-29

N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-phenoxyacetamide

• Inchi： 1S/C19H19NO3S/c1-19(22,17-11-14-7-5-6-10-16(14)24-17)13-20-18(21)12-23-15-8-3-2-4-9-15/h2-11,22H,12-13H2,1H3,(H,20,21)
• InChI Key： IBUGXAMECCPQTI-UHFFFAOYSA-N
• SMILES： C(NCC(C1SC2=CC=CC=C2C=1)(O)C)(=O)COC1=CC=CC=C1

Additional information on N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-phenoxyacetamide

Introduction to N-[2-(1-benzothiophen-2-yl-2-hydroxypropyl)]-2-phenoxyacetamide (CAS No. 2034547-36-7)

N-[2-(1-benzothiophen-2-yl-2-hydroxypropyl)]-2-phenoxyacetamide, identified by its CAS number 2034547-36-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research and development in recent years. The presence of both benzothiophene and phenoxyacetamide moieties in its structure suggests a multifaceted interaction with biological targets, which has been explored in various preclinical and clinical studies.

The benzothiophene scaffold is a well-known pharmacophore in medicinal chemistry, frequently incorporated into drug candidates due to its ability to modulate various biological pathways. Its aromatic system provides a stable framework for further functionalization, while the sulfur atom introduces polarity and potential hydrogen bonding capabilities. In the case of N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-phenoxyacetamide, the benzothiophene ring is linked to a hydroxylated propyl chain, which further enhances its solubility and bioavailability.

The phenoxyacetamide moiety is another critical component of this compound, contributing to its pharmacological profile. Phenoxyacetamides are known for their role as bioisosteres in drug design, often replacing carboxylic acid or amide groups to improve metabolic stability and binding affinity. The phenoxy group introduces hydrophobic interactions, while the acetamide moiety provides a hydrogen bond acceptor site, crucial for receptor binding. The combination of these two functional groups in N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-phenoxyacetamide suggests a balanced interaction with biological targets, potentially leading to therapeutic effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with various biological targets. Studies have indicated that N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-phenoxyacetamide may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. This has been supported by experimental data showing reduced cytokine production in cell culture models upon treatment with this compound.

The hydroxyl group in the propyl chain of N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-phenoxyacetamide also plays a significant role in its pharmacological activity. Hydroxyl groups are known to enhance solubility and improve oral bioavailability, making this compound more suitable for therapeutic applications. Additionally, the presence of multiple hydrogen bond donors and acceptors in its structure suggests strong interactions with biological targets, which could lead to high affinity and selectivity.

In vitro studies have demonstrated that N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-phenoxyacetamide exhibits promising anti-inflammatory properties. Specifically, it has been shown to inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6) in macrophage cell lines. These findings are particularly intriguing given the increasing interest in developing novel anti-inflammatory agents with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The structural features of N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-phenoxyacetamide also make it an attractive candidate for further development as an anticancer agent. Preliminary studies have suggested that this compound can induce apoptosis in certain cancer cell lines by disrupting mitochondrial function and activating caspase-dependent pathways. The benzothiophene moiety, in particular, has been identified as a key structural element responsible for these effects.

Furthermore, the phenoxyacetamide group may contribute to the compound's ability to cross the blood-brain barrier (BBB), making it potentially useful for treating central nervous system (CNS) disorders. The balance between hydrophobicity and hydrophilicity provided by the propyl chain and phenoxy group ensures adequate penetration into the CNS while maintaining stability in biological fluids.

The synthesis of N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-phenoxyacetamide involves multiple steps, including Suzuki-Miyaura cross-coupling reactions to introduce the benzothiophene moiety and nucleophilic substitution reactions to attach the phenoxyacetamide group. The use of palladium catalysts in these reactions ensures high selectivity and yield, making the process scalable for industrial production.

In conclusion, N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-phenoxyacetamide (CAS No. 2034547-36-7) is a structurally complex compound with significant potential in pharmaceutical applications. Its combination of a benzothiophene scaffold and a phenoxyacetamide group provides multiple interaction points with biological targets, leading to promising anti-inflammatory and anticancer activities. Further research is warranted to fully elucidate its mechanism of action and explore its therapeutic potential in clinical settings.